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  4. (3Ar,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid
(3Ar,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid (3Ar,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid
Brand Name: Vulcanchem
CAS No.: 141271-42-3
VCID: VC0136255
InChI: InChI=1S/C13H17BrN2O.C4H4O4/c1-13-4-5-15(2)12(13)16(3)11-9(13)6-8(17)7-10(11)14;5-3(6)1-2-4(7)8/h6-7,12,17H,4-5H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t12-,13+;/m1./s1
SMILES: CC12CCN(C1N(C3=C2C=C(C=C3Br)O)C)C.C(=CC(=O)O)C(=O)O
Molecular Formula: C17H21BrN2O5
Molecular Weight: 413.3 g/mol

(3Ar,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid

CAS No.: 141271-42-3

Main Products

VCID: VC0136255

Molecular Formula: C17H21BrN2O5

Molecular Weight: 413.3 g/mol

(3Ar,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid - 141271-42-3

CAS No. 141271-42-3
Product Name (3Ar,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid
Molecular Formula C17H21BrN2O5
Molecular Weight 413.3 g/mol
IUPAC Name (3aR,8bS)-5-bromo-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol;(E)-but-2-enedioic acid
Standard InChI InChI=1S/C13H17BrN2O.C4H4O4/c1-13-4-5-15(2)12(13)16(3)11-9(13)6-8(17)7-10(11)14;5-3(6)1-2-4(7)8/h6-7,12,17H,4-5H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t12-,13+;/m1./s1
Standard InChIKey FDVAUWJRKQMCOL-XDRMOJKASA-N
Isomeric SMILES C[C@@]12CCN([C@@H]1N(C3=C2C=C(C=C3Br)O)C)C.C(=C/C(=O)O)\C(=O)O
SMILES CC12CCN(C1N(C3=C2C=C(C=C3Br)O)C)C.C(=CC(=O)O)C(=O)O
Canonical SMILES CC12CCN(C1N(C3=C2C=C(C=C3Br)O)C)C.C(=CC(=O)O)C(=O)O
Synonyms 7-bromo-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-6)indol-5-ol fumarate
HP 736
HP-736
PubChem Compound 6450138
Last Modified Nov 11 2021
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